Cas no 19147-78-5 (GIBBERELLIN A6)

• Product Name: GIBBERELLIN A6
• CAS No: 19147-78-5
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 1058170
• PubChem ID: 12310161
• Update Time: 2025-06-12

GIBBERELLIN A6 Chemical and Physical Properties

Names and Identifiers

• GIBBERELLIN A6
• 2β,3β-Epoxy-4aα,7-dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• GA6
• (1aS,2aR,2bR,5S,7aS,8S,8aR,9S,9aR)-5-hydroxy-9-methyl-6-methylene-10-oxododecahydro-2a,9-(epoxymethano)-5,7a-methanocyclohepta[1,2]indeno[5,6-b]oxirene-8-carboxylic acid
• SCHEMBL22582345
• CHEBI:29602
• (1R,2R,5S,8S,9S,10R,11S,12R,14S)-5-Hydroxy-11-methyl-6-methylidene-17-oxo-13,16-dioxahexacyclo[9.4.2.15,8.01,10.02,8.012,14]octadecane-9-carboxylic acid
• (1R,2R,5S,8S,9S,10R,11S,12R,14S)-5-hydroxy-11-methyl-6-methylidene-17-oxo-13,16-dioxahexacyclo[9.4.2.1(5,8).0(1,10).0(2,8).0(12,14)]octadecane-9-carboxylic acid
• ent-2alpha,3alpha-epoxy-13-hydroxy-20-norgibberell-16-en-19-oic acid 19,10-lactone
• 2beta,3beta-epoxy-7alpha-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• 19147-78-5
• Q27110170
• 2beta,3beta-Epoxy-4aalpha,7-dihydroxy-1beta-methyl-8-methylenegibbane-1alpha,10beta-dicarboxylic acid 1,4a-lactone
• GA6; 1,4a-Lactone-2beta,3beta-epoxy-4a,7-dihydroxy-1-methyl-8-methylene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic Acid;

• Inchi： 1S/C19H22O6/c1-8-5-17-7-18(8,23)4-3-10(17)19-6-9-13(24-9)16(2,15(22)25-19)12(19)11(17)14(20)21/h9-13,23H,1,3-7H2,2H3,(H,20,21)/t9-,10+,11+,12+,13-,16-,17-,18-,19+/m0/s1
• InChI Key： XNBWKKYPKJHUKD-UQJCXHNCSA-N
• SMILES： O1C([C@]2(C)[C@@H]3[C@H](C[C@@]41[C@@H]1CC[C@]5(C(=C)C[C@@]1(C5)[C@@H](C(=O)O)[C@@H]42)O)O3)=O

Computed Properties

• Exact Mass: 346.142
• Monoisotopic Mass: 346.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.5±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 609.9±55.0 °C at 760 mmHg
• Flash Point: 225.7±25.0 °C
• Refractive Index: 1.654
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

GIBBERELLIN A6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids

Additional information on GIBBERELLIN A6

Introduction to GIBBERELLIN A6 (CAS No. 19147-78-5)

GIBBERELLIN A6, with the chemical formula C₁₈H₂₈O₇, is a naturally occurring plant hormone belonging to the gibberellin class. This compound is widely recognized for its significant role in plant growth and development, particularly in processes such as stem elongation, seed germination, and flower induction. The CAS number 19147-78-5 uniquely identifies this substance in chemical databases and regulatory frameworks, ensuring precise classification and utilization in both research and industrial applications.

The biosynthesis of GIBBERELLIN A6 primarily occurs in the plastids of plant cells, where it is derived from isopentenyl pyrophosphate and dimethylallyl pyrophosphate through a series of enzymatic reactions. This process is tightly regulated by environmental cues and internal hormonal signals, making GIBBERELLIN A6 a critical mediator in plant responses to stress conditions such as drought, temperature fluctuations, and nutrient availability.

Recent advancements in phytohormone research have highlighted the multifaceted roles of GIBBERELLIN A6 in modulating plant defense mechanisms. Studies have demonstrated that exogenous application of this compound can enhance the production of phenolic compounds and other secondary metabolites, thereby improving the plant's resistance to pathogens and abiotic stresses. This discovery has significant implications for sustainable agriculture, as it offers a potential strategy to develop stress-tolerant crop varieties without relying on synthetic chemicals.

In addition to its role in plant biology, GIBBERELLIN A6 has garnered attention in biomedical research due to its structural similarity to certain mammalian signaling molecules. Preliminary studies suggest that derivatives of GIBBERELLIN A6 may exhibit inhibitory effects on specific enzymes involved in inflammation and metabolic disorders. While further research is needed to validate these findings, the potential therapeutic applications of GIBBERELLIN A6-based compounds are promising.

The synthesis and purification of GIBBERELLIN A6 (CAS No. 19147-78-5) require specialized techniques to ensure high purity and stability. Modern analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize this compound. These techniques not only confirm its identity but also provide insights into its molecular interactions and degradation pathways.

The agricultural sector has also benefited from the use of GIBBERELLIN A6 as a growth regulator. When applied at appropriate concentrations, this hormone can significantly increase the yield of various crops by promoting cell division and elongation in stems and leaves. Moreover, its ability to break seed dormancy makes it invaluable for improving germination rates in agricultural practices.

From a regulatory perspective, the handling and distribution of GIBBERELLIN A6 (CAS No. 19147-78-5) are subject to guidelines established by agencies such as the International Union of Pure and Applied Chemistry (IUPAC) and the U.S. Environmental Protection Agency (EPA). These regulations ensure that the compound is used safely and responsibly, minimizing any potential environmental impact.

Future research directions for GIBBERELLIN A6 include exploring its interactions with other phytohormones and environmental factors that influence plant growth. Additionally, investigating its potential applications in biotechnology and pharmaceuticals could open new avenues for innovation. As our understanding of plant signaling pathways continues to evolve, the significance of compounds like GIBBERELLIN A6 is likely to grow even further.